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Compound of Interest

Compound Name: Isobutyl anthranilate

Cat. No.: B1582101 Get Quote

For professionals engaged in the fields of chemical research, flavor and fragrance science, and

drug development, the precise identification of chemical compounds is paramount. This guide

provides a comprehensive overview of Isobutyl anthranilate, a significant ester in various

industrial applications. The focus of this document is to meticulously detail its synonyms and

chemical identifiers, ensuring clarity and accuracy in scientific communication and application.

Isobutyl anthranilate, with its characteristic fruity and floral aroma, is a key component in the

formulation of fragrances and flavorings. Its correct identification is crucial for regulatory

compliance, safety, and the reproducibility of experimental results. This guide is structured to

serve as an essential reference for researchers and industry professionals, providing a

thorough compilation of its various names and identifiers.

Nomenclature and Synonymy
The multiplicity of names for a single chemical entity can often be a source of confusion.

Isobutyl anthranilate is known by several names, each with its own context of use, ranging

from systematic IUPAC names to common or trade names.

The most systematic and universally recognized name for this compound is its IUPAC name: 2-

methylpropyl 2-aminobenzoate.[1][2] This name precisely describes the molecular structure,

indicating an ester formed from anthranilic acid (2-aminobenzoic acid) and isobutanol (2-

methylpropan-1-ol).

Other commonly used synonyms include:
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Isobutyl 2-aminobenzoate[1][3]

Anthranilic acid, isobutyl ester[1][4]

Benzoic acid, 2-amino-, 2-methylpropyl ester[1][5][6]

Isobutyl o-aminobenzoate[1][4]

FEMA No. 2182[1][6][7]

The proliferation of these synonyms is a result of different naming conventions (e.g., IUPAC vs.

common names) and historical usage in various industries. For instance, "FEMA No. 2182" is a

designation from the Flavor and Extract Manufacturers Association, highlighting its use in the

food and beverage industry.[1]

Chemical and Regulatory Identifiers
To ensure unambiguous identification, a variety of numeric and alphanumeric identifiers are

assigned to chemical substances by different organizations. These identifiers are critical for

database searches, regulatory submissions, and international trade. The table below

summarizes the key identifiers for Isobutyl anthranilate.
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Identifier Type Identifier Issuing Authority/Database

CAS Registry Number 7779-77-3 Chemical Abstracts Service

PubChem Compound ID (CID) 24515
National Center for

Biotechnology Information

European Community (EC)

Number
231-938-0

European Chemicals Agency

(ECHA)

UNII 42VU4JGT90
U.S. Food and Drug

Administration (FDA)

FEMA Number 2182
Flavor and Extract

Manufacturers Association

JECFA Number 1537
Joint FAO/WHO Expert

Committee on Food Additives

Molecular Formula C11H15NO2 N/A

InChI

InChI=1S/C11H15NO2/c1-

8(2)7-14-11(13)9-5-3-4-6-

10(9)12/h3-6,8H,7,12H2,1-2H3

IUPAC

InChIKey
ILCLJQFCMRCPNM-

UHFFFAOYSA-N
IUPAC

SMILES
CC(C)COC(=O)C1=CC=CC=C

1N
Daylight C.I.S.

The CAS Registry Number (7779-77-3) is a unique numerical identifier assigned by the

Chemical Abstracts Service and is one of the most common methods for identifying a chemical

substance.[2][3][5][7] The PubChem CID (24515) provides a central access point to a wealth of

information about the compound, including its structure, properties, and biological activities.[1]

The EC Number (231-938-0) is used for regulatory purposes within the European Union.[1][3]

The structural identifiers, InChI, InChIKey, and SMILES, provide textual representations of the

molecular structure, which are invaluable for cheminformatics and database management.[1][2]
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Visualizing the Interconnectivity of Identifiers
To illustrate the relationship between the primary name and its various synonyms and

identifiers, the following diagram provides a clear visual representation. This helps in

understanding how different pieces of information are linked to the core chemical entity.
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Synonyms

Identifiers

Structural Identifiers

Isobutyl anthranilate
(C11H15NO2)

2-methylpropyl 2-aminobenzoate

IUPAC Name

Isobutyl 2-aminobenzoate

Common Name

Anthranilic acid, isobutyl ester

CAS: 7779-77-3

Registry Number

PubChem CID: 24515Database ID

EC: 231-938-0

FEMA: 2182

InChIKey: ILCLJQFCMRCPNM-UHFFFAOYSA-N

Structural Key

SMILES: CC(C)COC(=O)C1=CC=CC=C1N

Click to download full resolution via product page

Caption: Interconnectivity of Isobutyl Anthranilate's Names and Identifiers.
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Conclusion
A thorough understanding and correct utilization of the various synonyms and identifiers for

Isobutyl anthranilate are fundamental for any scientific or industrial endeavor involving this

compound. This guide provides a consolidated and authoritative reference to aid researchers,

scientists, and drug development professionals in their work. By ensuring precise

communication and documentation, the potential for errors is minimized, and the efficiency of

research and development is enhanced.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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